Cas no 65752-50-3 (2-(4-Chlorophenyl)-5-phenyl-1,3-thiazol-4-ol)

• Product Name: 2-(4-Chlorophenyl)-5-phenyl-1,3-thiazol-4-ol
• CAS No: 65752-50-3
• MF: C₁₅H₁₀ClNOS
• MW: 287.764001369476
• MDL: MFCD08444002
• CID: 1068791
• PubChem ID: 12395143
• Update Time: 2025-10-29

2-(4-Chlorophenyl)-5-phenyl-1,3-thiazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-5-phenyl-1,3-thiazol-4-ol
• 2-(4-CHLOROPHENYL)-4-HYDROXY-5-PHENYL-1,3-THIAZOLE
• 2-(4-chlorophenyl)-5-phenyl-4-Thiazolol
• 2-(4-chloro-phenyl)-5-phenyl-thiazol-4-one
• 4-Hydroxy-2-(p-chlorphenyl)-5-phenylthiazol
• AG-A-30747
• chlorophenylphenylthiazolol
• CTK6G9810
• 2-(4-Chlorophenyl)-5-phenylthiazol-4-ol
• MFCD08444002
• AKOS005072215
• CS-0454624
• J-505953
• DTXSID00496181
• DA-0708
• 65752-50-3
• SCHEMBL11904930
• DA-28198

• MDL： MFCD08444002
• Inchi： 1S/C15H10ClNOS/c16-12-8-6-11(7-9-12)15-17-14(18)13(19-15)10-4-2-1-3-5-10/h1-9,18H
• InChI Key： WDDKDLCXHLBIGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(=C(C2C=CC=CC=2)S1)O

Computed Properties

• Exact Mass: 287.0171628g/mol
• Monoisotopic Mass: 287.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-(4-Chlorophenyl)-5-phenyl-1,3-thiazol-4-ol

2-(4-Chlorophenyl)-5-phenyl-1,3-thiazol-4-ol: A Comprehensive Overview

2-(4-Chlorophenyl)-5-phenyl-1,3-thiazol-4-ol is a compound with the CAS number 65752-50-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazoles, a group of heterocyclic compounds characterized by a five-membered ring containing sulfur and nitrogen atoms. The presence of a hydroxyl group (-OH) at the 4-position and two aromatic substituents (a 4-chlorophenyl group and a phenyl group) at positions 2 and 5, respectively, imparts unique chemical properties to this compound.

Recent studies have highlighted the potential of 2-(4-Chlorophenyl)-5-phenyl-1,3-thiazol-4-ol in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive molecules. For instance, its thiazole ring is known to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The chlorine substituent at the para position of the phenyl ring further enhances its electronic properties, making it a promising candidate for various therapeutic applications.

The synthesis of 2-(4-Chlorophenyl)-5-phenyl-1,3-thiazol-4-ol involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The compound's structure allows for further functionalization, enabling chemists to modify its substituents to optimize its pharmacokinetic properties. For example, recent research has focused on incorporating additional functional groups to improve its solubility and bioavailability.

In terms of biological activity, 2-(4-Chlorophenyl)-5-phenyl-1,3-thiazol-4-ol has shown potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a valuable lead compound for developing novel anti-inflammatory drugs. Furthermore, its thiazole core has been implicated in modulating enzyme activities, particularly those involved in inflammatory pathways.

The compound's structure also lends itself well to applications in materials science. Its aromatic substituents contribute to its stability under thermal and oxidative conditions, making it a suitable candidate for use in high-performance materials such as polymers and coatings. Recent advancements in nanotechnology have explored the use of thiazole derivatives like 2-(4-Chlorophenyl)-5-phenyl-1,3-thiazol-4-ol in creating self-healing materials due to their ability to undergo reversible chemical transformations.

From an environmental perspective, the synthesis and application of 2-(4-Chlorophenyl)-5-phenyl-1,3-thiazol-4-ol are being evaluated for their sustainability. Researchers are investigating greener synthetic routes that minimize waste and reduce energy consumption. Additionally, studies are underway to assess the compound's biodegradability and ecological impact, ensuring that its use aligns with environmentally friendly practices.

In conclusion, 2-(4-Chlorophenyl)-5-phenvl1,3-thiazol–4–ol (CAS No: 65752–50–3) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and promising biological activities make it a focal point for ongoing research efforts aimed at advancing drug development and material innovation. As scientific understanding of this compound continues to grow, it is poised to play an increasingly important role in addressing pressing challenges in medicine and technology.